Cas no 783324-98-1 (BOLD-100 free base)

• Product Name: BOLD-100 free base
• CAS No: 783324-98-1
• CID: 5226242
• Update Time: 2025-10-19

BOLD-100 free base Chemical and Physical Properties

Names and Identifiers

• Ruthenium, tetrachlorobis(1H-indazole-κN2)-, (OC-6-11)-
• BOLD-100
• BOLD-100 free base

• Inchi： 1S/2C7H6N2.4ClH.Ru/c2*1-2-4-7-6(3-1)5-8-9-7;;;;;/h2*1-5H,(H,8,9);4*1H;/q;;;;;;+4/p-4
• InChI Key： SIHKLNQDIVPAOH-UHFFFAOYSA-J
• SMILES： [Ru+4](N1NC2=CC=CC=C2C=1)(N1NC2=CC=CC=C2C=1)([Cl-])([Cl-])([Cl-])[Cl-]

BOLD-100 free base Security Information

• Storage Condition：Store at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on BOLD-100 free base

Research Briefing on BOLD-100 Free Base (CAS: 783324-98-1) in Chemobiological Medicine

BOLD-100 free base (CAS: 783324-98-1), also known as IT-139 or KP1339, represents a novel ruthenium-based anticancer agent currently under clinical investigation. This small molecule belongs to the class of metal-based therapeutics designed to overcome platinum resistance in various cancers. Recent phase I/II clinical trials have demonstrated its unique mechanism of action targeting the endoplasmic reticulum stress response through GRP78 modulation, while maintaining a favorable safety profile compared to traditional platinum therapies.

Structural analysis reveals BOLD-100's distinctive ruthenium-arene scaffold (Ru(η6-p-cymene)Cl2(1H-indazole)), which confers both stability and selective tumor accumulation properties. The free base form (783324-98-1) shows improved solubility characteristics over salt formulations, addressing previous formulation challenges. Current research focuses on its synergistic effects with standard chemotherapeutics, particularly in gastrointestinal cancers where it has shown promising activity in overcoming 5-FU and oxaliplatin resistance.

Recent preclinical studies published in Journal of Medicinal Chemistry (2023) demonstrate BOLD-100's multimodal mechanism: 1) induction of reactive oxygen species (ROS) through thioredoxin reductase inhibition, 2) disruption of protein folding via GRP78 suppression, and 3) activation of immunogenic cell death markers. These findings explain its broad-spectrum activity across multiple cancer cell lines, including those with TP53 mutations. Ongoing biomarker studies suggest plasma selenium levels may predict treatment response.

Clinical development updates from the 2023 ASCO Annual Meeting reported completion of Phase Ib dosing (300mg/m2 weekly) with manageable toxicity (primarily grade 1-2 nausea/fatigue). Combination therapy trials with FOLFOX in gastric cancer patients showed 38% disease control rate in refractory cases. Pharmacokinetic analyses confirm linear exposure and 72-hour tissue retention, supporting the current weekly administration protocol.

Future research directions include: 1) nanoparticle formulations to enhance tumor delivery, 2) expansion into hematological malignancies based on promising in vitro data against multiple myeloma cells, and 3) development of companion diagnostics using GRP78 expression patterns. The compound's unique metal coordination chemistry continues to inspire derivative development, with several next-generation ruthenium complexes entering preclinical evaluation.